N-1,3-benzodioxol-5-yl-2-[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]acetamide
• InChI: InChI=1S/C22H17N3O5S/c1-28-15-5-2-13(3-6-15)16-10-31-21-20(16)23-11-25(22(21)27)9-19(26)24-14-4-7-17-18(8-14)30-12-29-17/h2-8,10-11H,9,12H2,1H3,(H,24,26)
• InChI Key: WKXZHYMSRVHNTH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CSC3=C2N=CN(C3=O)CC(=O)NC4=CC5=C(C=C4)OCO5
• Molecular Formula: C22H17N3O5S
• Molecular Weight: 435.5 g/mol

Description

N-1,3-benzodioxol-5-yl-2-[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide is a useful research compound. Its molecular formula is C22H17N3O5S and its molecular weight is 435.45. The purity is usually 95%.
BenchChem offers high-quality N-1,3-benzodioxol-5-yl-2-[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-1,3-benzodioxol-5-yl-2-[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

One of the key research areas for this compound involves its antimicrobial properties. A study by Kerru et al. (2019) on the synthesis and antimicrobial activity of novel thienopyrimidine linked rhodanine derivatives, including compounds similar to the one , found that certain derivatives exhibit significant antibacterial potency against strains such as E. coli and B. subtilis, with minimum inhibitory concentrations (MICs) ranging from 3.25–6.25 μg/mL, comparable to standard antibiotics like Gentamicin. This suggests potential applications in developing new antimicrobial agents to combat resistant bacterial infections (Kerru, S. Maddila, Sreedhar Sobhanapuram, & Jonnalagadda, 2019).

Anti-Inflammatory and Analgesic Agents

Another area of interest is the compound's potential as an anti-inflammatory and analgesic agent. Abu‐Hashem et al. (2020) synthesized novel benzodioxole and thiazolopyrimidine derivatives from visnaginone and khellinone, showing promising anti-inflammatory and analgesic activities. These compounds were tested as cyclooxygenase inhibitors and displayed significant inhibitory activity, suggesting their potential in the development of new anti-inflammatory drugs (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Endothelin Receptor Antagonism

Research by Tasker et al. (1997) into the development of endothelin (ET) receptor antagonists identified compounds containing the benzodioxole group, like the compound , as potent antagonists. These compounds bind to the ETA and ETB receptor subtypes with affinities indicating potential therapeutic applications in cardiovascular diseases by modulating endothelin activity (Tasker et al., 1997).

Antitumor Activity

The compound also shows promise in cancer research. Hafez and El-Gazzar (2017) synthesized novel thienopyrimidine derivatives, demonstrating potent anticancer activity against various human cancer cell lines, including breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116). This highlights the potential of similar compounds in the development of new anticancer therapies (Hafez & El-Gazzar, 2017).